Cas no 941878-62-2 (4-acetyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide)

• Product Name: 4-acetyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide
• CAS No: 941878-62-2
• MF: C₂₄H₂₁N₃O₃S
• MW: 431.50684428215
• CID: 5498957
• PubChem ID: 18582204
• Update Time: 2025-05-20

4-acetyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide
• 941878-62-2
• AKOS024675174
• F2738-2245
• 4-acetyl-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide
• 4-acetyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]benzamide
• 4-acetyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide

• Inchi： 1S/C24H21N3O3S/c1-15-7-12-20(30-3)21-22(15)31-24(26-21)27(14-19-6-4-5-13-25-19)23(29)18-10-8-17(9-11-18)16(2)28/h4-13H,14H2,1-3H3
• InChI Key： PDSZMMSNQAMRJI-UHFFFAOYSA-N
• SMILES： S1C(=NC2C(=CC=C(C)C1=2)OC)N(C(C1C=CC(C(C)=O)=CC=1)=O)CC1C=CC=CN=1

Computed Properties

• Exact Mass: 431.13036271g/mol
• Monoisotopic Mass: 431.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-acetyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide

Comprehensive Overview of 4-acetyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide (CAS No. 941878-62-2)

4-acetyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide (CAS No. 941878-62-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its complex molecular structure, exhibits unique properties that make it a subject of interest for scientists and researchers. The benzothiazole and pyridine moieties in its structure contribute to its potential applications in drug discovery and development.

The compound's CAS number 941878-62-2 serves as a unique identifier, ensuring precise referencing in scientific literature and databases. Researchers often search for "4-acetyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide uses" or "CAS 941878-62-2 applications" to explore its potential in various fields. Its structure suggests possible interactions with biological targets, making it a candidate for further investigation in medicinal chemistry.

One of the key features of 4-acetyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide is its acetyl group, which can influence its reactivity and binding affinity. This characteristic is particularly relevant in the context of current trends in targeted drug delivery and enzyme inhibition. The compound's potential to modulate specific biochemical pathways aligns with the growing demand for precision medicine and personalized therapeutics.

In recent years, the scientific community has shown increased interest in heterocyclic compounds like 4-acetyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide due to their versatility in drug design. Searches for "benzothiazole derivatives in medicine" or "pyridine-based pharmaceuticals" highlight this trend. The compound's methoxy and methyl substituents further enhance its stability and bioavailability, which are critical factors in drug development.

The synthesis and characterization of CAS 941878-62-2 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods ensure the purity and structural integrity of the compound, which is essential for reliable research outcomes. Researchers often inquire about "synthesis of 4-acetyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide" to replicate or modify its preparation for specific studies.

Beyond its pharmaceutical potential, 4-acetyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide may also find applications in material science and catalysis. Its aromatic systems and functional groups could contribute to the development of novel materials with tailored properties. This interdisciplinary appeal makes the compound a valuable subject for both academic and industrial research.

The market for specialized organic compounds like CAS 941878-62-2 is expanding, driven by advancements in high-throughput screening and computational chemistry. Companies and research institutions are increasingly seeking "custom synthesis of benzothiazole derivatives" to accelerate their projects. The compound's unique structure positions it as a promising candidate for future innovations in multiple scientific domains.

In conclusion, 4-acetyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide (CAS No. 941878-62-2) represents a fascinating area of study with broad implications for science and technology. Its potential applications in drug discovery, material science, and beyond underscore the importance of continued research into its properties and uses. As the scientific community explores new frontiers, compounds like this will undoubtedly play a pivotal role in shaping the future of innovation.